Cas no 1909320-07-5 (sodium 2-(3,4,5-trihydroxybenzoyloxy)acetate)

• Product Name: sodium 2-(3,4,5-trihydroxybenzoyloxy)acetate
• CAS No: 1909320-07-5
• MF: C₉H₉NaO₇
• MW: 252.153334379196
• MDL: MFCD29907064
• CID: 4629082
• PubChem ID: 122151366
• Update Time: 2025-05-28

sodium 2-(3,4,5-trihydroxybenzoyloxy)acetate Chemical and Physical Properties

Names and Identifiers

• sodium 2-(3,4,5-trihydroxybenzoyloxy)acetate

• MDL： MFCD29907064
• Inchi： 1S/C9H8O7.Na.H/c10-5-1-4(2-6(11)8(5)14)9(15)16-3-7(12)13;;/h1-2,10-11,14H,3H2,(H,12,13);;
• InChI Key： IGNWMUSLIVPLTE-UHFFFAOYSA-N
• SMILES： C(C1C=C(O)C(O)=C(O)C=1)(=O)OCC(=O)O.[NaH]

Additional information on sodium 2-(3,4,5-trihydroxybenzoyloxy)acetate

Comprehensive Overview of Sodium 2-(3,4,5-Trihydroxybenzoyloxy)acetate (CAS No. 1909320-07-5)

Sodium 2-(3,4,5-trihydroxybenzoyloxy)acetate (CAS No. 1909320-07-5) is a specialized organic compound gaining attention in pharmaceutical and cosmetic research due to its unique chemical properties. Derived from gallic acid, this sodium salt exhibits strong antioxidant and anti-inflammatory characteristics, making it a promising candidate for skincare formulations and therapeutic applications. The compound's molecular structure features a trihydroxybenzoyl moiety linked to an acetate group, enhancing its solubility and bioavailability in aqueous systems.

Recent studies highlight the growing demand for natural-derived antioxidants like sodium 2-(3,4,5-trihydroxybenzoyloxy)acetate, particularly in anti-aging skincare. Consumers increasingly search for "plant-based antioxidants for wrinkles" or "stable gallic acid derivatives," aligning with this compound's potential. Its CAS No. 1909320-07-5 serves as a critical identifier for researchers investigating its stability under various pH conditions—a frequent query in formulation science forums.

From a biochemical perspective, the trihydroxybenzoyl core contributes to radical-scavenging activity, outperforming many synthetic alternatives in ORAC (Oxygen Radical Absorbance Capacity) tests. This property answers frequent search terms like "most effective natural antioxidants for cellular protection." Pharmaceutical developers also explore its chelating properties for metal-ion mediated oxidation prevention—an area trending in "advanced excipient chemistry."

In industrial applications, the compound's water solubility (enhanced by the sodium acetate group) addresses formulation challenges often queried as "how to improve solubility of polyphenols." Manufacturers value its compatibility with spray-drying processes, a hot topic in "dry powder formulation technology." Analytical chemists frequently reference CAS 1909320-07-5 when discussing HPLC-UV detection methods for polyphenolic compounds in complex matrices.

The safety profile of sodium 2-(3,4,5-trihydroxybenzoyloxy)acetate meets stringent cosmetic regulations, responding to searches like "EU-compliant cosmetic antioxidants." Its degradation kinetics under UV exposure—often studied using its CAS number—provides data for "photostabilization in suncare products," a trending formulation challenge. Research papers indexed with this identifier increasingly appear in queries about "next-generation preservative boosters."

Emerging applications in nutraceuticals leverage the compound's ability to enhance bioavailability of co-administered actives, connecting to popular searches such as "polyphenol absorption enhancers." Its synergy with vitamin C—a frequent subject in "antioxidant combination studies"—positions 1909320-07-5 as a multifunctional ingredient. Regulatory databases show growing patent filings referencing this CAS number for oral film formulations.

Environmental considerations drive interest in the compound's biodegradability profile, with sodium 2-(3,4,5-trihydroxybenzoyloxy)acetate scoring favorably in OECD 301 tests. This responds to eco-conscious queries like "green chemistry alternatives to BHT." The trihydroxybenzoyl fragment's natural occurrence in tannins makes it a preferred choice for "plant-derived preservative systems," a rapidly growing market segment.

Analytical challenges surrounding this compound often involve its differentiation from similar gallates in chromatographic analyses—addressing technical queries like "HPLC method development for polyphenolic salts." The precise CAS No. 1909320-07-5 enables accurate literature searches among 20+ structurally related sodium benzoyloxy derivatives. Recent publications highlight its unexpected role in modulating skin microbiome populations—a frontier area in "cosmetic prebiotics."

Future research directions for 1909320-07-5 may explore its electrochemical properties for biosensor applications, tapping into the "wearable health monitoring" trend. The compound's unique UV-spectral characteristics—often studied via its CAS registry—show promise for developing smart packaging indicators, answering searches about "freshness detection technologies."